Cas no 52508-86-8 (5-chloro-2-oxo-indoline-3-carbaldehyde)

• Product Name: 5-chloro-2-oxo-indoline-3-carbaldehyde
• CAS No: 52508-86-8
• MF: C₉H₆ClNO₂
• MW: 195.602441310883
• MDL: MFCD09971844
• CID: 1074634
• PubChem ID: 45032971
• Update Time: 2025-06-08

5-chloro-2-oxo-indoline-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-oxoindoline-3-carbaldehyde
• 5-chloro-2-oxo-indoline-3-carbaldehyde
• AKOS005173438
• STK897769
• CS-0317671
• LS-03708
• 1H-indole-3-carboxaldehyde, 5-chloro-2,3-dihydro-2-oxo-
• MFCD09971844
• DB-358873
• SB64308
• 5-chloro-2-oxo-2,3-dihydro-1H-indole-3-carbaldehyde
• 52508-86-8
• ALBB-011786
• 5-chloro-2-oxo-1,3-dihydroindole-3-carbaldehyde

• MDL： MFCD09971844
• Inchi： 1S/C9H6ClNO2/c10-5-1-2-8-6(3-5)7(4-12)9(13)11-8/h1-4,7H,(H,11,13)
• InChI Key： RBNCTFLGZDZZSN-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C=O)C(N2)=O

Computed Properties

• Exact Mass: 195.0087061g/mol
• Monoisotopic Mass: 195.0087061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.2Ų

5-chloro-2-oxo-indoline-3-carbaldehyde Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 5-chloro-2-oxo-indoline-3-carbaldehyde

Comprehensive Overview of 5-Chloro-2-oxo-indoline-3-carbaldehyde (CAS No. 52508-86-8): Properties, Applications, and Research Insights

5-Chloro-2-oxo-indoline-3-carbaldehyde (CAS No. 52508-86-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This heterocyclic aldehyde belongs to the indoline family, characterized by a fused benzene and pyrrolidine ring system. The presence of both a chloro substituent and an aldehyde functional group at strategic positions makes it a versatile intermediate for synthesizing bioactive molecules. Researchers frequently explore its reactivity in multicomponent reactions, catalysis, and drug discovery projects, aligning with current trends in sustainable chemistry and precision medicine.

In recent years, the demand for 5-Chloro-2-oxo-indoline-3-carbaldehyde has surged, driven by its role in developing kinase inhibitors and antimicrobial agents. A growing number of studies highlight its potential in addressing antibiotic resistance, a critical global health challenge. The compound’s electrophilic carbonyl group enables facile derivatization, making it a cornerstone in designing small-molecule libraries for high-throughput screening. Notably, its chloro moiety enhances binding affinity to biological targets, a feature exploited in structure-activity relationship (SAR) studies. These attributes resonate with frequent search queries like "indoline derivatives in drug design" or "CAS 52508-86-8 applications," reflecting its relevance in academic and industrial settings.

The synthesis of 5-Chloro-2-oxo-indoline-3-carbaldehyde typically involves Vilsmeier-Haack formylation of 5-chloroindolin-2-one, a process optimized for scalability and yield. Analytical techniques such as NMR spectroscopy and HPLC-MS confirm its purity, which is crucial for reproducibility in medicinal chemistry. Environmental considerations also play a role; researchers now prioritize green solvents and catalytic methods to minimize waste, addressing the broader demand for sustainable synthesis practices. This aligns with trending topics like "green chemistry in heterocycles" and "eco-friendly aldehyde synthesis," frequently searched in scientific databases.

Beyond pharmaceuticals, CAS No. 52508-86-8 finds niche applications in material science, particularly in designing organic semiconductors and photoactive dyes. Its conjugated system and electron-withdrawing groups make it a candidate for optoelectronic devices, a field gaining traction due to advancements in flexible electronics. Such interdisciplinary utility underscores its value in answering search queries like "indoline aldehydes in materials" or "52508-86-8 uses beyond pharma."

Quality control and regulatory compliance are paramount for suppliers of 5-Chloro-2-oxo-indoline-3-carbaldehyde. Certificates of Analysis (CoA) detailing residual solvents, heavy metals, and chromatographic purity are essential for end-users in regulated industries. Storage recommendations often emphasize protection from light and moisture to prevent degradation, a practical consideration for laboratories handling this compound. These operational details address common user questions such as "how to store indoline aldehydes" or "CAS 52508-86-8 stability data," enhancing the article’s SEO performance.

In conclusion, 5-Chloro-2-oxo-indoline-3-carbaldehyde (CAS No. 52508-86-8) exemplifies the intersection of innovation and utility in modern chemistry. Its adaptability across drug development, materials engineering, and catalysis ensures its continued prominence in scientific literature and industrial workflows. By addressing both fundamental properties and cutting-edge applications, this overview caters to diverse audiences—from synthetic chemists to formulation scientists—while optimizing for search intent around indoline derivatives and their multifaceted roles.